Cas no 59554-29-9 (2-Methoxy-4-methylbenzenesulfonic acid)

• Product Name: 2-Methoxy-4-methylbenzenesulfonic acid
• CAS No: 59554-29-9
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 2855961
• PubChem ID: 13012786
• Update Time: 2025-04-21

2-Methoxy-4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-toluene-4-sulfonic acid
• 59554-29-9
• DB-135023
• DVGICUWXBXTEOY-UHFFFAOYSA-N
• SCHEMBL6367227
• 2-methoxy-4-methylbenzenesulfonic acid
• 2-Methoxy-4-methylbenzenesulfonic acid

• Inchi： 1S/C8H10O4S/c1-6-3-4-8(13(9,10)11)7(5-6)12-2/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： DVGICUWXBXTEOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1OC)(=O)(=O)O

Computed Properties

• Exact Mass: 202.02997997Da
• Monoisotopic Mass: 202.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72Ų